Cas no 1416347-97-1 (3-(4-Chloro-phenyl)-5-(4-ethoxy-3-methoxy-phenyl)-1H-[1,2,4]triazole)

• Product Name: 3-(4-Chloro-phenyl)-5-(4-ethoxy-3-methoxy-phenyl)-1H-[1,2,4]triazole
• CAS No: 1416347-97-1
• MF: C₁₇H₁₆ClN₃O₂
• MW: 329.780842781067
• CID: 5179819
• Update Time: 2025-05-20

3-(4-Chloro-phenyl)-5-(4-ethoxy-3-methoxy-phenyl)-1H-[1,2,4]triazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-phenyl)-5-(4-ethoxy-3-methoxy-phenyl)-1H-[1,2,4]triazole

• Inchi： 1S/C17H16ClN3O2/c1-3-23-14-9-6-12(10-15(14)22-2)17-19-16(20-21-17)11-4-7-13(18)8-5-11/h4-10H,3H2,1-2H3,(H,19,20,21)
• InChI Key： WCATZLLVFLYVNB-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(OCC)C(OC)=C2)=NC(C2=CC=C(Cl)C=C2)=N1

Additional information on 3-(4-Chloro-phenyl)-5-(4-ethoxy-3-methoxy-phenyl)-1H-[1,2,4]triazole

3-(4-Chloro-phenyl)-5-(4-ethoxy-3-methoxy-phenyl)-1H-[1,2,4]triazole: A Comprehensive Overview

The compound 3-(4-Chloro-phenyl)-5-(4-ethoxy-3-methoxy-phenyl)-1H-[1,2,4]triazole, identified by the CAS number 1416347-97-1, is a highly specialized organic compound with a unique structure and promising applications in various fields. This compound belongs to the class of triazoles, which are well-known for their versatile properties and wide-ranging uses in pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a triazole ring system with two aromatic substituents: a 4-chlorophenyl group at position 3 and a 4-ethoxy-3-methoxyphenyl group at position 5. These substituents contribute significantly to the compound's chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound as a bioactive agent in drug discovery. Researchers have explored its ability to inhibit specific enzymes and pathways associated with diseases such as cancer and inflammation. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-proliferative activity against various cancer cell lines. The presence of the chlorophenyl group enhances the compound's lipophilicity, which is crucial for its ability to penetrate cellular membranes and interact with target proteins.

The synthesis of 3-(4-Chloro-phenyl)-5-(4-ethoxy-3-methoxy-phenyl)-1H-[1,2,4]triazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A key step in its synthesis is the formation of the triazole ring through a click reaction, which is both efficient and selective. This approach has been optimized in recent years to improve yield and reduce byproducts, making it more feasible for large-scale production.

In terms of applications, this compound has shown promise as an intermediate in the synthesis of more complex molecules. Its unique structure allows for further functionalization at various positions on the triazole ring, enabling the creation of derivatives with enhanced bioavailability and efficacy. For example, researchers have explored the use of this compound as a building block for developing novel antibiotics targeting multidrug-resistant bacteria.

The biological activity of this compound is also influenced by its stereochemistry. Studies have shown that specific stereoisomers exhibit superior pharmacokinetic properties compared to others. This highlights the importance of stereocontrol in its synthesis and opens avenues for developing enantiomerically pure derivatives with tailored therapeutic profiles.

In conclusion, 3-(4-Chloro-phenyl)-5-(4-ethoxy-3-methoxy-phenyl)-1H-[1,2,4]triazole represents a significant advancement in organic chemistry and drug discovery. Its unique structure, combined with recent research findings, positions it as a valuable tool for developing innovative solutions in medicine and beyond.